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Compound of Interest

Compound Name: 3-Methoxybenzoyl chloride

Cat. No.: B122103

An In-depth Technical Guide to the Physical Properties of 3-Methoxybenzoyl Chloride

This guide provides a comprehensive overview of the core physical properties of 3-
Methoxybenzoyl chloride, tailored for researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy access and comparison, with
detailed experimental protocols for key property determination.

Core Physical Properties

3-Methoxybenzoyl chloride, also known as m-anisoyl chloride, is a chemical intermediate
utilized in the synthesis of various organic compounds.[1] It plays a role in the development of
molecules targeting Alzheimer's disease and in the optimization of inhibitors for cancer
research. The compound is a clear, colorless to light yellow liquid at room temperature.[2]

A summary of its key physical properties is presented in the table below.
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Physical Property Value Units Notes
Molecular Formula CsH7CIO2 [2]
Molecular Weight 170.59 g/mol [2]
CAS Number 1711-05-3 2]
Appearance Clear c?lorless to light 2]
yellow liquid
Boiling Point 123-125 °C at 15 mmHg[1][2]
128-129 °C at 8 mmHg[3]
184-186 °C at 750 mmHg[3]
Density 1.214 g/mL at 25 °C[2]
Refractive Index 1.558 n20/D [2]
Flash Point 92 °C Closed cup[4]

Soluble in chloroform.
[2] Reacts with water.
[2][5] Slightly soluble
in ethyl acetate.[2][6]

Solubility

Note on Melting Point: While most sources describe 3-Methoxybenzoyl chloride as a liquid at
room temperature, one source reports a melting point of 101-104 °C.[1] This information is
likely an error or refers to a different substance, as it contradicts the other reported physical
properties, particularly its state as a liquid at 25°C.

Experimental Protocols

Accurate determination of physical properties is crucial for the successful application of
chemical compounds in research and development. Below are detailed methodologies for
measuring the key physical properties of 3-Methoxybenzoyl chloride.

Determination of Boiling Point (Thiele Tube Method)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.shreesulphuric.com/methoxy-3-benzoyl-chloride.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.shreesulphuric.com/methoxy-3-benzoyl-chloride.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/230243
https://www.sigmaaldrich.com/US/en/product/aldrich/230243
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.tcichemicals.com/US/en/p/M2992
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130798.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4130798.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB4130798_EN.htm
https://www.benchchem.com/product/b122103?utm_src=pdf-body
https://www.shreesulphuric.com/methoxy-3-benzoyl-chloride.html
https://www.benchchem.com/product/b122103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[7]

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath fluid

Procedure:

A few milliliters of 3-Methoxybenzoyl chloride are placed into the small test tube.[8]

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.[9]

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped so that it is immersed in the heating fluid within the Thiele tube.[9]

e The side arm of the Thiele tube is gently heated, causing the bath fluid to circulate and heat
the sample evenly.[9]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped, and the bath is allowed to cool slowly.
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e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[7]

Determination of Density (Pychometer Method)

A pycnometer, or specific gravity bottle, is used to accurately determine the density of a liquid.
[10][11]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Thermometer

Water bath

Procedure:
e The clean, dry pycnometer is accurately weighed (ma).[12]
e The pycnometer is filled with distilled water of a known temperature and weighed again (mz2).

e The pycnometer is emptied, dried thoroughly, and then filled with 3-Methoxybenzoyl
chloride at the same temperature.

o The filled pycnometer is weighed (ms).

e The density of the liquid (p) is calculated using the following formula: p = [(ms - m1) / (M2 -
m1)] * p_water where p_water is the density of water at the experimental temperature.

Measurement of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light is bent, or refracted, when it enters a
substance. It is a characteristic property of a substance.

Apparatus:
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e Abbe refractometer

o Constant temperature water bath

e Dropper

Procedure:

e The refractometer is calibrated using a standard liquid with a known refractive index.

o Afew drops of 3-Methoxybenzoyl chloride are placed on the prism of the refractometer.

e The prisms are closed and the instrument is adjusted to bring the dividing line between the
light and dark fields into the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

e The temperature at which the measurement is taken is recorded, as the refractive index is
temperature-dependent.

Visualizing Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of an
acyl chloride like 3-Methoxybenzoyl chloride, a common procedure in organic chemistry
laboratories.
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Workflow for Synthesis and Purification of 3-Methoxybenzoyl Chloride

3-Methoxybenzoic Acid
+ Thionyl Chloride

Reflux Reaction

Removal of Excess
Thionyl Chloride

Workup with
Organic Solvent

Drying over
Anhydrous MgS0O4

Filtration

Distillation under
Reduced Pressure

Pure 3-Methoxybenzoyl
Chloride

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 3-Methoxybenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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